N-ethyl-3-fluorobenzene-1-sulfonamide

• IUPAC Name: N-ethyl-3-fluorobenzenesulfonamide
• InChI: InChI=1S/C8H10FNO2S/c1-2-10-13(11,12)8-5-3-4-7(9)6-8/h3-6,10H,2H2,1H3
• InChI Key: ACWVKIUBBLNBHY-UHFFFAOYSA-N
• Canonical SMILES: CCNS(=O)(=O)C1=CC=CC(=C1)F
• Molecular Formula: C8H10FNO2S
• Molecular Weight: 203.24 g/mol

Description

“N-ethyl-3-fluorobenzene-1-sulfonamide” is an organo-sulphur compound. It is a derivative of sulfonamide, which is a functional group that forms the basis of several groups of drugs.

Molecular Structure Analysis

The molecular structure of “N-ethyl-3-fluorobenzene-1-sulfonamide” consists of a benzene ring attached to a sulfonamide group and an ethyl group. The sulfonamide group is characterized by the -SO2NH2 group.

Scientific Research Applications

Organic Synthesis: Electrophilic Fluorination

N-ethyl-3-fluorobenzene-1-sulfonamide: is utilized in organic synthesis as an electrophilic fluorinating agent. It is particularly valuable for introducing fluorine atoms into aromatic compounds, enhancing their reactivity and stability. .

Amination Reactions

This compound serves as a reagent for amination reactions, where it helps introduce nitrogen-containing groups into molecules. .

Catalyst Development

Researchers use N-ethyl-3-fluorobenzene-1-sulfonamide in the development of new catalysts. .

Material Science: Fluorinated Compounds

In material science, the compound is used to create fluorinated materials that exhibit unique properties, such as increased resistance to solvents and acids, or enhanced electrical conductivity. .

Agricultural Chemistry

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Pharmaceutical Research: Drug Design

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Mechanism of Action

Target of Action

N-ethyl-3-fluorobenzene-1-sulfonamide (NEFBS) is a derivative of sulfonamides, which are known to target bacterial enzyme dihydropteroate synthetase . This enzyme plays a crucial role in the synthesis of folic acid, which is essential for bacterial replication .

Mode of Action

NEFBS, like other sulfonamides, acts as a competitive inhibitor of dihydropteroate synthetase . This enzyme normally uses para-aminobenzoic acid (PABA) for synthesizing the necessary folic acid . By inhibiting this reaction, NEFBS prevents the synthesis of folic acid, thereby inhibiting bacterial replication .

Biochemical Pathways

The primary biochemical pathway affected by NEFBS is the folic acid metabolism cycle . By inhibiting dihydropteroate synthetase, NEFBS disrupts this cycle, leading to a deficiency of folic acid in bacteria . This deficiency prevents the bacteria from replicating, thereby inhibiting their growth .

Pharmacokinetics

Sulfonamides, in general, are known to be readily absorbed orally . They are widely distributed throughout all tissues, achieving high levels in pleural, peritoneal, synovial, and ocular fluids . More research is needed to determine the specific ADME properties of NEFBS.

Result of Action

The primary result of NEFBS’s action is the inhibition of bacterial replication due to the disruption of folic acid synthesis . This leads to a decrease in the number of bacteria, thereby helping to control bacterial infections .